3-(2-Fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
Overview
Description
3-(2-Fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, also known as EF-1, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EF-1 is a chalcone derivative, which is a class of compounds known for their diverse biological activities.
Scientific Research Applications
Photoalignment in Liquid Crystal Displays (LCDs)
Compounds with structures related to "3-(2-Fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one" have been utilized for the photoalignment of liquid crystals in LCDs. The alignment capabilities are influenced by the fluoro-substituents, indicating the potential of these compounds in creating high-resolution displays with excellent alignment properties, which is crucial for the quality of LCD screens (Hegde et al., 2013).
Advanced Optical Materials
These compounds have been explored for their unique photophysical properties, such as in the development of advanced optical materials. For example, their potential in creating materials with high first-order hyperpolarizability indicates their suitability for non-linear optical applications, which are essential in telecommunications and information processing technologies (Najiya et al., 2014).
Crystal Engineering and Material Science
The study of the crystal structure and growth of related compounds sheds light on their potential applications in crystal engineering and material science. Such investigations contribute to the development of materials with tailored physical and chemical properties for use in electronics, sensors, and pharmaceuticals (Meenatchi et al., 2015).
Refractive Index Studies
Research into the refractive indices of similar compounds in different solvent mixtures provides valuable insights into their interactions at the molecular level. This information is crucial for the design of optical materials with specific refractive properties, which can be applied in lenses, coatings, and optical sensors (Chavan & Gop, 2016).
Photophysical Properties and Solvent Effects
The effect of solvent polarity on the photophysical properties of chalcone derivatives, closely related to the compound , highlights the importance of solvent interactions in determining the optical properties of materials. Such studies are fundamental in designing fluorescent probes and sensors that are sensitive to their environment, enabling their use in biological imaging and environmental monitoring (Kumari et al., 2017).
properties
IUPAC Name |
3-(2-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2O/c16-13-8-5-12(6-9-13)15(18)10-7-11-3-1-2-4-14(11)17/h1-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWCCSQWIFBNAHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=CC(=O)C2=CC=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60288241 |
Source
|
| Record name | 3-(2-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60288241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one | |
CAS RN |
2805-55-2 |
Source
|
| Record name | 3-(2-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60288241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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